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Compound of Interest

Compound Name: Ethyl 3-methylbenzoate

cat. No.: B093142

An In-depth Technical Guide to Ethyl 3-Methylbenzoate

This technical guide provides a comprehensive overview of ethyl 3-methylbenzoate, also
known as ethyl m-toluate. It is intended for researchers, scientists, and professionals in drug
development and chemical synthesis. This document covers the compound's structural
formula, physicochemical properties, spectroscopic data, and a detailed experimental protocol
for its synthesis via Fischer esterification.

Chemical Structure and Identification

Ethyl 3-methylbenzoate is an aromatic ester. Its structure consists of a benzene ring
substituted with an ethyl ester group and a methyl group at positions 1 and 3, respectively.

IUPAC Name: ethyl 3-methylbenzoate[1]

Synonyms: Ethyl m-toluate, 3-Methylbenzoic acid ethyl ester, Ethyl-3-methylbenzoate[1][2]

CAS Registry Number: 120-33-2[2]

Molecular Formula: C10H1202[2][3]

Molecular Weight: 164.20 g/mol [1]

Caption: Structural representation of Ethyl 3-methylbenzoate.

Physicochemical Properties
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Ethyl 3-methylbenzoate is a colorless liquid at room temperature.[4][5] Its key physical and

chemical properties are summarized in the table below.

Property

Value

Reference

Physical State

Colorless Liquid

[4]115]

Density 1.03 g/mL at 25 °C [3]1[4]
Boiling Point 110 °C at 27 hPa [5]
Flash Point 101 °C (closed cup) [5]

Refractive Index

1.5060 at 20 °C

[6]

Spectroscopic Data

The structural identity of ethyl 3-methylbenzoate is confirmed by various spectroscopic

techniques.

'H NMR Spectroscopy

The proton NMR spectrum provides characteristic signals for the ethyl, methyl, and aromatic

protons.
Chemical Coupling
Shift (8) Multiplicity Constant Integration Assignment Reference
ppm (J) Hz
_ Aromatic
7.84-7.88 Multiplet 2H [7]
protons
] Aromatic
7.28-7.36 Multiplet 2H [7]
protons
4.38 Quartet 7.3 2H -O-CHz2-CHs [7]
2.41 Singlet 3H Ar-CHs [7]
1.38 Triplet 7.1 3H -O-CH2-CHs [7]
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Infrared (IR) Spectroscopy

The IR spectrum shows characteristic absorption bands for its functional groups.

Wavenumber (cm~?) Functional Group
~3050 Aromatic C-H Stretch
~2980 Aliphatic C-H Stretch
~1720 C=0 (Ester) Stretch
~1250 C-O (Ester) Stretch

Mass Spectrometry

Electron ionization mass spectrometry (EI-MS) results in characteristic fragmentation patterns.

miz lon

164 [M]* (Molecular lon)
135 [M - OCH2CHs]*

119 [M - CH2CHs]*

91 [C7H7]* (Tropylium ion)

Synthesis: Fischer Esterification

Ethyl 3-methylbenzoate is commonly synthesized via the Fischer esterification of 3-
methylbenzoic acid with ethanol, using a strong acid catalyst such as sulfuric acid.[8] This is a
reversible reaction, and to favor the formation of the ester, an excess of the alcohol is typically
used, or the water formed is removed.[8][9]

Experimental Protocol

Materials:

o 3-Methylbenzoic acid
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Absolute ethanol

Concentrated sulfuric acid (H2SOa)

Saturated sodium bicarbonate (NaHCOs) solution

Saturated sodium chloride (NacCl) solution (brine)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)
Diethyl ether or other suitable extraction solvent

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 3-
methylbenzoic acid and an excess of absolute ethanol (e.g., 5-10 molar equivalents).

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the
mixture while stirring.

Reflux: Heat the reaction mixture to reflux and maintain this temperature for 1-2 hours. The
progress of the reaction can be monitored using Thin Layer Chromatography (TLC).

Work-up: a. After cooling to room temperature, pour the reaction mixture into a separatory
funnel containing cold water. b. Extract the aqueous layer with diethyl ether. c. Combine the
organic layers and wash sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst and unreacted carboxylic acid), and finally with brine.[10]

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,
and remove the solvent using a rotary evaporator.

Purification: The resulting crude ester can be purified by distillation under reduced pressure
to yield pure ethyl 3-methylbenzoate.
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Reaction
1. Combine 3-Methylbenzoic Acid
and excess Ethanol in flask
[ 2. Add conc. H2SOa4 )

(3. Heat to reflux for 1-2 hours]

Work-up & Isolation

4. Quench with water . .
[& Extract with ether) ( 5. Wash with NaHCOs solution )

6. Wash with brine

Purification

( 7. Dry with MgSOa ]
8. Evaporate solvent

(9. Purify by vacuum distillation)

Click to download full resolution via product page

Caption: Workflow for the synthesis of Ethyl 3-methylbenzoate.
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Reaction Mechanism: Fischer Esterification

The mechanism involves several key steps, starting with the protonation of the carboxylic acid,
which activates it for nucleophilic attack by the alcohol.

Click to download full resolution via product page

Caption: Key steps in the Fischer Esterification mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b093142?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

